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Compound of Interest

Compound Name: 1-Bromo-2,3-difluorobenzene

Cat. No.: B1273032 Get Quote

This guide provides essential information for the safe handling and disposal of 1-Bromo-2,3-
difluorobenzene waste, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the correct procedure for disposing of 1-Bromo-2,3-difluorobenzene waste?

A1: 1-Bromo-2,3-difluorobenzene is a halogenated organic compound and must be disposed

of as hazardous waste.[1] Do not pour it down the drain or mix it with non-hazardous trash.[2]

All waste, including contaminated materials like pipette tips or absorbent pads, should be

collected in a designated, compatible, and clearly labeled hazardous waste container.[1][2] The

container must be kept sealed and stored in a cool, dry, and well-ventilated area away from

ignition sources.[2][3] Disposal must be handled by a licensed hazardous waste disposal

facility in accordance with local, state, and federal regulations.[2]

Q2: How should I classify this waste stream?

A2: This waste should be classified as a halogenated organic waste.[1] It is a combustible

liquid and is irritating to the skin, eyes, and respiratory system.[4][5][6] Due to its chemical

nature, it falls under regulations for hazardous waste containing halogenated organic

compounds.[7][8][9] Always consult your institution's Environmental Health and Safety (EHS)

department for specific classification and segregation guidelines.
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Q3: What materials are incompatible with 1-Bromo-2,3-difluorobenzene?

A3: Avoid contact with strong oxidizing agents.[3][10] Store it separately from incompatible

materials to prevent hazardous reactions. It should also be kept away from heat, sparks, open

flames, and hot surfaces.[2][6]

Q4: What Personal Protective Equipment (PPE) is required when handling this waste?

A4: When handling 1-Bromo-2,3-difluorobenzene waste, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2]

Body Protection: A lab coat, long pants, and closed-toe shoes are required.[2]

Respiratory Protection: If working in a poorly ventilated area or if inhalation risk is present,

use a respirator with a suitable filter for organic vapors (e.g., type ABEK EN14387).[2][4]

Troubleshooting Guide
Issue: I have accidentally spilled a small amount of 1-Bromo-2,3-difluorobenzene in the lab.

Solution:

Evacuate: Immediately alert others and evacuate non-essential personnel from the spill area.

[2]

Ventilate: Ensure the area is well-ventilated to disperse vapors.[2]

Contain: Prevent the spill from spreading or entering drains.[11]

Absorb: Use an inert absorbent material such as sand, silica gel, or a universal binder to

soak up the spill.[10][11]

Collect: Carefully collect the absorbent material and spilled substance using spark-proof

tools and place it into a designated, sealable container for hazardous waste.[11]
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Decontaminate: Clean the spill area with an appropriate solvent, and collect all cleaning

materials as hazardous waste.[2]

Report: Report the incident to your institution's EHS department immediately.[2]

Issue: The waste container is showing signs of bulging or degradation.

Solution:

This could indicate a reaction or pressure buildup. Do not handle the container directly.

Immediately contact your EHS department for guidance. Ensure the area is well-ventilated and

clear of personnel.

Data Presentation
Table 1: Physical and Chemical Properties of 1-Bromo-2,3-difluorobenzene

Property Value Citations

CAS Number 38573-88-5 [4][12]

Molecular Formula C₆H₃BrF₂ [5][12][13]

Molecular Weight 192.99 g/mol [4][5]

Appearance Colorless to light yellow liquid [3][13]

Density 1.724 g/mL at 25 °C [4][12]

Boiling Point 234 °C at 765 mmHg [3][12]

Flash Point 61 °C (141.8 °F) - closed cup [4][6]

Refractive Index n20/D 1.509 [4][12]

Storage Class 10 - Combustible liquids [4]

Table 2: Hazard Information
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Hazard Classification Description Citations

Skin Irritation
Causes skin irritation

(Category 2)
[5]

Eye Irritation
Causes serious eye irritation

(Category 2)
[5]

Respiratory Irritation
May cause respiratory irritation

(STOT SE 3)
[5]

Physical Hazard Combustible liquid [6][14]

Experimental Protocols
Protocol 1: Standard Procedure for Waste Collection

Designate a Waste Container: Obtain a chemically compatible container specifically for

halogenated organic waste. Ensure it has a secure, sealing lid.

Labeling: Clearly label the container with "Hazardous Waste," "Halogenated Organic

Solvents," and the full chemical name "1-Bromo-2,3-difluorobenzene."[2] List all

components and their approximate percentages.

Waste Addition: While wearing appropriate PPE in a well-ventilated area (preferably a fume

hood), carefully transfer the waste into the container.

Sealing: Securely close the container immediately after adding waste to prevent the release

of vapors.

Storage: Store the sealed container in a designated satellite accumulation area. This area

must be cool, dry, well-ventilated, and away from ignition sources and incompatible

materials.[2][3]

Disposal Request: Once the container is full or reaches the accumulation time limit set by

regulations, contact your institution's EHS department to arrange for pickup by a licensed

hazardous waste contractor.[2]
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Caption: Workflow for the safe disposal of 1-Bromo-2,3-difluorobenzene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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